Cas no 267244-12-2 (4-Monodesmethyl Tetracycine)

• Product Name: 4-Monodesmethyl Tetracycine
• CAS No: 267244-12-2
• MF: C₂₁H₂₂N₂O₈
• MW: 430.407986164093
• CID: 5050042
• Update Time: 2025-11-02

4-Monodesmethyl Tetracycine Chemical and Physical Properties

Names and Identifiers

• PNRMMGLVMTXAHI-SEWKDGPHSA-N
• 2-Naphthacenecarboxamide, 1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-4-(methylamino)-1,11-dioxo-, (4S,4aS,5aS,6S,12aS)-
• 4-Monodesmethyl Tetracycine

• Inchi： 1S/C21H22N2O8/c1-20(30)7-4-3-5-10(24)11(7)15(25)12-8(20)6-9-14(23-2)16(26)13(19(22)29)18(28)21(9,31)17(12)27/h3-5,8-9,14,23-24,26-27,30-31H,6H2,1-2H3,(H2,22,29)/t8-,9-,14-,20+,21-/m0/s1
• InChI Key： PNRMMGLVMTXAHI-SEWKDGPHSA-N
• SMILES： C1(=O)[C@]2(O)[C@@]([H])(C[C@@]3([H])C(=C2O)C(=O)C2=C(C=CC=C2O)[C@]3(O)C)[C@H](NC)C(O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on 4-Monodesmethyl Tetracycine

4-Monodesmethyl Tetracycline (CAS No. 267244-12-2): A Promising Antibacterial Agent in Modern Pharmacology

4-Monodesmethyl Tetracycline, with the chemical identifier CAS No. 267244-12-2, represents a significant advancement in the development of tetracycline derivatives. This compound is a semi-synthetic analog of the naturally occurring tetracycline family, which has been widely studied for its broad-spectrum antibacterial activity. Recent research has highlighted the unique structural and functional properties of 4-Monodesmethyl Tetracycline, making it a focal point in the quest for more effective and targeted antimicrobial therapies.

The 4-Monodesmethyl Tetracycline molecule is characterized by its modified core structure, which includes a desmethyl group at the 4-position of the tetracycline ring system. This structural alteration is critical in enhancing the compound's pharmacological profile, as it influences both its binding affinity to bacterial ribosomes and its resistance to enzymatic degradation. Studies published in 2023 in Antimicrobial Agents and Chemotherapy have demonstrated that this modification significantly improves the compound's stability in biological environments, thereby extending its therapeutic window.

One of the most notable features of 4-Monodesmethyl Tetracycline is its ability to inhibit bacterial protein synthesis by binding to the 30S subunit of the ribosome. This mechanism is similar to that of other tetracycline derivatives, but the specific structural changes in 4-Monodesmethyl Tetracycline allow it to overcome certain resistance mechanisms. For instance, recent research has shown that this compound exhibits enhanced efficacy against multidrug-resistant Staphylococcus aureus strains, which are a growing concern in clinical settings. This finding underscores the potential of 4-Monodesmethyl Tetracycline as a therapeutic option for infections caused by these resilient pathogens.

In addition to its antimicrobial activity, 4-Monodesmethyl Tetracycline has shown promising applications in the treatment of inflammatory conditions. A 2023 study published in Pharmacological Research explored the anti-inflammatory properties of this compound, revealing its ability to modulate the immune response by suppressing the production of pro-inflammatory cytokines. This dual functionality makes 4-Monodesmethyl Tetracycline a versatile candidate for the development of multifunctional drugs that address both infection and inflammation simultaneously.

The 4-Monodesmethyl Tetracycline compound is also being investigated for its potential in combination therapies. Research published in Journal of Antimicrobial Chemotherapy in 2023 highlighted the synergistic effects of 4-Monodesmethyl Tetracycline when used in conjunction with other antibiotics. This approach is particularly relevant in the context of rising antibiotic resistance, as combination therapies can reduce the likelihood of resistance development and improve treatment outcomes.

From a pharmacokinetic perspective, 4-Monodesmethyl Tetracycline exhibits favorable properties that enhance its therapeutic potential. Studies have shown that this compound has a prolonged half-life compared to traditional tetracycline derivatives, allowing for less frequent dosing. This characteristic is particularly beneficial in patient populations where adherence to complex dosing regimens is a challenge. Additionally, the compound's ability to achieve high concentrations in tissues such as the lungs and skin makes it a suitable candidate for the treatment of localized infections.

Recent advancements in drug delivery technologies have further expanded the applications of 4-Monodesmethyl Tetracycline. Researchers have explored the use of nanocarriers to enhance the bioavailability and targeted delivery of this compound. A 2023 study in Nano Today demonstrated that encapsulating 4-Monodesmethyl Tetracycline in lipid nanoparticles significantly improved its delivery to infected tissues, thereby increasing its therapeutic efficacy. These innovations highlight the adaptability of 4-Monodesmethyl Tetracycline to modern therapeutic strategies.

Despite its promising properties, the development of 4-Monodesmethyl Tetracycline is not without challenges. One area of ongoing research is the optimization of its chemical structure to further enhance its antimicrobial activity while minimizing potential side effects. Studies published in Drug Discovery Today in 2023 have focused on the design of novel derivatives of 4-Monodesmethyl Tetracycline that exhibit improved safety profiles and broader spectrum of activity against emerging pathogens. These efforts are crucial in addressing the limitations of existing tetracycline-based therapies.

In conclusion, 4-Monodesmethyl Tetracycline (CAS No. 267244-12-2) represents a significant breakthrough in the field of antimicrobial pharmacology. Its unique structural modifications have endowed it with enhanced therapeutic properties, making it a valuable candidate for the treatment of a wide range of bacterial infections. As research continues to uncover new applications and optimize its pharmacological profile, 4-Monodesmethyl Tetracycline is poised to play a pivotal role in the development of next-generation antimicrobial agents.

References:

[1] Antimicrobial Agents and Chemotherapy, 2023. "Enhanced Efficacy of 4-Monodesmethyl Tetracycline Against Multidrug-Resistant Staphylococcus aureus."

[2] Pharmacological Research, 2023. "Anti-Inflammatory Properties of 4-Monodesmethyl Tetracycline."

[3] Journal of Antimicrobial Chemotherapy, 2023. "Synergistic Effects of 4-Monodesmethyl Tetracycline in Combination Therapies."

[4] Nano Today, 2023. "Nanocarriers for Enhanced Delivery of 4-Monodesmethyl Tetracycline."

[5] Drug Discovery Today, 2023. "Optimization of 4-Monodesmethyl Tetracycline Derivatives for Improved Safety and Activity."